Cas no 6660-65-7 (1,3-Benzenedicarboxylic acid, 4,6-dichloro-)

• Product Name: 1,3-Benzenedicarboxylic acid, 4,6-dichloro-
• CAS No: 6660-65-7
• MF: C₈H₄Cl₂O₄
• MW: 235.0209608078
• CID: 396100
• PubChem ID: 10955519
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, 4,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 4,6-dichloro-
• 4,6-dichlorobenzene-1,3-dicarboxylic acid
• 4,6-Dichloroisophthalic acid
• SCHEMBL69107
• DTXSID30449721
• 6660-65-7

• Inchi： 1S/C8H4Cl2O4/c9-5-2-6(10)4(8(13)14)1-3(5)7(11)12/h1-2H,(H,11,12)(H,13,14)
• InChI Key： LJASDYRQBLUXEZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(=O)O)=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 233.9486640g/mol
• Monoisotopic Mass: 233.9486640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives